Ethyl 2-cinnamamido-4-phenylthiazole-5-carboxylate
Overview
Description
“Ethyl 2-amino-4-phenylthiazole-5-carboxylate” is a chemical compound with the molecular formula C12H12N2O2S . It is used as a building block in heterocyclic chemistry .
Molecular Structure Analysis
The molecular weight of “Ethyl 2-amino-4-phenylthiazole-5-carboxylate” is 248.30 .
Physical And Chemical Properties Analysis
“Ethyl 2-amino-4-phenylthiazole-5-carboxylate” is a solid at 20°C . It has a melting point of 168.0 to 173.0°C . It is soluble in dimethylformamide .
Scientific Research Applications
- Application : Researchers have employed CTC as a fluorescent probe for detecting metal ions (such as Zn²⁺, Cu²⁺, and Fe³⁺) and biomolecules (like proteins and nucleic acids). Its sensitivity and selectivity make it valuable for cellular imaging and biosensing applications .
- Application : CTC derivatives, due to their photophysical properties, have been investigated as photosensitizers for PDT. Their absorption in the visible range and singlet oxygen production make them relevant for cancer treatment .
- Application : A recent study demonstrated that CTC-based dyes can be used to control FRET by varying the intensity of an optical force (such as a laser beam). This non-contact approach could find applications in microchemistry and quantum dots research .
Fluorescence Sensing and Imaging
Photodynamic Therapy (PDT)
Molecular Energy Transfer Studies
These applications highlight the versatility of Ethyl 2-cinnamamido-4-phenylthiazole-5-carboxylate and its potential impact across diverse scientific domains. Further research and exploration will undoubtedly reveal additional uses for this intriguing compound. 🌟
Safety and Hazards
properties
IUPAC Name |
ethyl 4-phenyl-2-[[(E)-3-phenylprop-2-enoyl]amino]-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3S/c1-2-26-20(25)19-18(16-11-7-4-8-12-16)23-21(27-19)22-17(24)14-13-15-9-5-3-6-10-15/h3-14H,2H2,1H3,(H,22,23,24)/b14-13+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPBVAJMBMRHORJ-BUHFOSPRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C=CC2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)/C=C/C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-cinnamamido-4-phenylthiazole-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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